Cas no 1226292-37-0 (1-[2-(pyridin-3-yl)cyclopropyl]methanamine)

• Product Name: 1-[2-(pyridin-3-yl)cyclopropyl]methanamine
• CAS No: 1226292-37-0
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD16300833
• CID: 5265790
• PubChem ID: 54775716
• Update Time: 2025-06-08

1-[2-(pyridin-3-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Pyridin-3-yl)cyclopropyl)methanamine
• [2-(Pyridin-3-yl)cyclopropyl]methanamine
• starbld0017229
• 1-[2-(pyridin-3-yl)cyclopropyl]methanamine
• [2-(3-pyridyl)cyclopropyl]methanamine
• Cyclopropanemethanamine, 2-(3-pyridinyl)-

• MDL： MFCD16300833
• Inchi： 1S/C9H12N2/c10-5-8-4-9(8)7-2-1-3-11-6-7/h1-3,6,8-9H,4-5,10H2
• InChI Key： KPOWGBCVHDCUKP-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9

Additional information on 1-[2-(pyridin-3-yl)cyclopropyl]methanamine

Introduction to 1-[2-(pyridin-3-yl)cyclopropyl)methanamine (CAS No: 1226292-37-0)

1-[2-(pyridin-3-yl)cyclopropyl)methanamine, identified by its Chemical Abstracts Service (CAS) number 1226292-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural motif, combining a cyclopropyl ring with a pyridine substituent, which contributes to its distinct chemical and biological properties. The presence of the pyridin-3-yl group introduces a nitrogen-containing heterocycle, known for its ability to interact with biological targets such as enzymes and receptors, making this compound a promising candidate for further exploration in drug discovery.

The structural framework of 1-[2-(pyridin-3-yl)cyclopropyl)methanamine encompasses a central methanamine group linked to a cyclopropyl ring, which is further substituted with the pyridin-3-yl moiety. This arrangement creates a molecule with potential pharmacological activity, particularly in the context of modulating biological pathways associated with neurological disorders, inflammation, and cancer. The cyclopropyl group, being a small and rigid structure, can enhance binding affinity by restricting conformational flexibility, while the pyridine ring provides opportunities for hydrogen bonding and ionic interactions with biological targets.

In recent years, there has been growing interest in the development of novel small molecules that incorporate both cyclopropyl and pyridine moieties due to their combined pharmacological potential. Studies have demonstrated that such compounds can exhibit inhibitory effects on various enzymes and receptors involved in disease mechanisms. For instance, derivatives of this class have shown promise in preclinical models as inhibitors of kinases and other enzymes implicated in cancer progression. The pyridin-3-yl substituent, in particular, has been extensively studied for its ability to interact with ATP-binding sites in kinases, leading to the development of several lead compounds that have advanced into clinical trials.

The synthesis of 1-[2-(pyridin-3-yl)cyclopropyl)methanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl ring often necessitates specialized synthetic methodologies, such as metal-catalyzed coupling reactions or cyclization processes. Similarly, the attachment of the pyridin-3-yl group typically involves functional group transformations such as halogenation followed by nucleophilic substitution or condensation reactions. Advances in synthetic chemistry have enabled more efficient and scalable production methods for this class of compounds, facilitating their use in both academic research and industrial applications.

From a computational chemistry perspective, the molecular properties of 1-[2-(pyridin-3-yl)cyclopropyl)methanamine have been extensively modeled using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its electronic structure, dipole moment, and hydrogen bonding capabilities, which are critical for understanding its interactions with biological targets. Additionally, molecular dynamics simulations have been employed to explore the conformational dynamics of this compound in solution and within biological membranes, offering valuable information for rational drug design.

The pharmacological profile of 1-[2-(pyridin-3-yl)cyclopropyl)methanamine has been evaluated through various in vitro assays aimed at identifying potential therapeutic applications. Initial studies have highlighted its activity against certain enzyme families, including phosphodiesterases (PDEs) and cyclooxygenases (COXs), which are involved in processes such as signal transduction and inflammation. Furthermore, preliminary toxicity studies have indicated that this compound exhibits moderate solubility in aqueous media and moderate oral bioavailability, suggesting its potential for further development into an oral therapeutic agent.

In conclusion,1-[2-(pyridin-3-yl)cyclopropyl)methanamine (CAS No: 1226292-37-0) represents a structurally intriguing compound with significant pharmacological potential. Its unique combination of a cyclopropyl ring and a pyridin-3-yl substituent makes it an attractive scaffold for drug discovery efforts targeting neurological disorders, inflammation-related diseases, and cancer. Ongoing research continues to explore its mechanism of action and optimize its pharmacokinetic properties through structural modifications. As our understanding of molecular interactions advances,1-[2-(pyridin-3-yl)cyclopropyl)methanamine is poised to play a crucial role in the development of next-generation therapeutics.